Cas no 1335220-58-0 (6-chloro-1H-pyrazolo[3,4-b]1,8-naphthyridin-3-amine)

6-Chloro-1H-pyrazolo[3,4-b]1,8-naphthyridin-3-amine is a heterocyclic compound featuring a fused pyrazolo-naphthyridine core with a chloro substituent at the 6-position and an amino group at the 3-position. This structure imparts versatility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for designing kinase inhibitors or other biologically active molecules. The chloro group enhances reactivity for further functionalization, while the amino group provides a handle for derivatization. Its rigid polycyclic framework contributes to stable binding interactions in target proteins. The compound is of interest in drug discovery for its potential in modulating enzymatic activity and serving as a key intermediate in synthetic pathways.

6-chloro-1H-pyrazolo[3,4-b]1,8-naphthyridin-3-amine structure

1335220-58-0 structure

Product Name:6-chloro-1H-pyrazolo[3,4-b]1,8-naphthyridin-3-amine

CAS No:1335220-58-0

MF:C₉H₆ClN₅

MW:219.630439281464

MDL:MFCD20232918

CID:4589139

Update Time:2025-10-29

6-chloro-1H-pyrazolo[3,4-b]1,8-naphthyridin-3-amine Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-1H-pyrazolo[3,4-b]1,8-naphthyridin-3-amine
- 6-chloro-1H-pyrazolo[3,4-b]1,8-naphthyridin-3-amine
- MDL： MFCD20232918
- Inchi： 1S/C9H6ClN5/c10-5-1-4-2-6-7(11)14-15-9(6)13-8(4)12-3-5/h1-3H,(H3,11,12,13,14,15)
- InChI Key： DGSFHRRSHWRNKI-UHFFFAOYSA-N
- SMILES： N1C2C(=CC(Cl)=CN=2)C=C2C(N)=NNC=12

Computed Properties

Exact Mass: 219.031
Monoisotopic Mass: 219.031
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 80.5A^2

Experimental Properties

Density: 1.7±0.1 g/cm3
Boiling Point: 524.7±45.0 °C at 760 mmHg
Flash Point: 271.1±28.7 °C
Vapor Pressure: 0.0±1.4 mmHg at 25°C

6-chloro-1H-pyrazolo[3,4-b]1,8-naphthyridin-3-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-chloro-1H-pyrazolo[3,4-b]1,8-naphthyridin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR310211-500mg	6-Chloro-1H-pyrazolo[3,4-b]1,8-naphthyridin-3-amine	1335220-58-0		500mg	£370.00	2024-05-24
Apollo Scientific	OR310211-1g	6-Chloro-1H-pyrazolo[3,4-b]1,8-naphthyridin-3-amine	1335220-58-0		1g	£500.00	2024-05-24
abcr	AB338518-500 mg	6-Chloro-1H-pyrazolo[3,4-b]1,8-naphthyridin-3-amine, 95%; .	1335220-58-0	95%	500 mg	€579.60	2023-07-19
Key Organics Ltd	HF-0761-1MG	6-chloro-1H-pyrazolo[3,4-b]1,8-naphthyridin-3-amine	1335220-58-0	>95%	1mg	£37.00	2025-02-08
Key Organics Ltd	HF-0761-5MG	6-chloro-1H-pyrazolo[3,4-b]1,8-naphthyridin-3-amine	1335220-58-0	>95%	5mg	£46.00	2025-02-08
Key Organics Ltd	HF-0761-10MG	6-chloro-1H-pyrazolo[3,4-b]1,8-naphthyridin-3-amine	1335220-58-0	>95%	10mg	£63.00	2025-02-08
Key Organics Ltd	HF-0761-0.5G	6-chloro-1H-pyrazolo[3,4-b]1,8-naphthyridin-3-amine	1335220-58-0	>95%	0.5g	£325.00	2025-02-08
Key Organics Ltd	HF-0761-1G	6-chloro-1H-pyrazolo[3,4-b]1,8-naphthyridin-3-amine	1335220-58-0	>95%	1g	£523.00	2025-02-08
Key Organics Ltd	HF-0761-5G	6-chloro-1H-pyrazolo[3,4-b]1,8-naphthyridin-3-amine	1335220-58-0	>95%	5g	£2354.00	2025-02-08
Key Organics Ltd	HF-0761-10G	6-chloro-1H-pyrazolo[3,4-b]1,8-naphthyridin-3-amine	1335220-58-0	>95%	10g	£4184.00	2025-02-08